Zolmitriptan N-Oxide
Zolmitriptan N-Oxide
Brand Name:
Vulcanchem
CAS No.:
251451-30-6
VCID:
VC20779015
InChI:
InChI=1S/C16H21N3O3/c1-19(2,21)6-5-12-9-17-15-4-3-11(8-14(12)15)7-13-10-22-16(20)18-13/h3-4,8-9,13,17H,5-7,10H2,1-2H3,(H,18,20)/t13-/m0/s1
SMILES:
C[N+](C)(CCC1=CNC2=C1C=C(C=C2)CC3COC(=O)N3)[O-]
Molecular Formula:
C16H21N3O3
Molecular Weight:
303.36 g/mol
Zolmitriptan N-Oxide
CAS No.: 251451-30-6
Cat. No.: VC20779015
Molecular Formula: C16H21N3O3
Molecular Weight: 303.36 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 251451-30-6 |
|---|---|
| Molecular Formula | C16H21N3O3 |
| Molecular Weight | 303.36 g/mol |
| IUPAC Name | N,N-dimethyl-2-[5-[[(4S)-2-oxo-1,3-oxazolidin-4-yl]methyl]-1H-indol-3-yl]ethanamine oxide |
| Standard InChI | InChI=1S/C16H21N3O3/c1-19(2,21)6-5-12-9-17-15-4-3-11(8-14(12)15)7-13-10-22-16(20)18-13/h3-4,8-9,13,17H,5-7,10H2,1-2H3,(H,18,20)/t13-/m0/s1 |
| Standard InChI Key | GZYCQRZFJIZOKU-ZDUSSCGKSA-N |
| Isomeric SMILES | C[N+](C)(CCC1=CNC2=C1C=C(C=C2)C[C@H]3COC(=O)N3)[O-] |
| SMILES | C[N+](C)(CCC1=CNC2=C1C=C(C=C2)CC3COC(=O)N3)[O-] |
| Canonical SMILES | C[N+](C)(CCC1=CNC2=C1C=C(C=C2)CC3COC(=O)N3)[O-] |
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